Cas no 104670-71-5 (methyl 3-bromo-2-nitrobenzoate)

• Product Name: methyl 3-bromo-2-nitrobenzoate
• CAS No: 104670-71-5
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD14697993
• CID: 2861277
• PubChem ID: 21812751
• Update Time: 2024-11-03

methyl 3-bromo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-nitrobenzoat
• Methyl 3-bromo-2-nitrobenzoate
• benzoic acid, 3-bromo-2-nitro-, methyl ester
• MFCD14697993
• methyl3-bromo-2-nitrobenzoate
• CS-0049908
• SB40624
• 3-bromo-2-nitrobenzoic acid methyl ester
• methyl bromonitrobenzoate
• AS-43936
• 104670-71-5
• AKOS027364895
• SCHEMBL2140841
• DB-183315
• methyl 3-bromo-2-nitrobenzoate

• MDL： MFCD14697993
• Inchi： 1S/C8H6BrNO4/c1-14-8(11)5-3-2-4-6(9)7(5)10(12)13/h2-4H,1H3
• InChI Key： RPVJUANCLHFOFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94802g/mol
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.673±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116-117 ºC
• Boiling Point: 287.9±20.0 ºC (760 Torr),
• Flash Point: 127.9±21.8 ºC,
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives